Cas no 112190-09-7 (2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile)

2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile structure
112190-09-7 structure
Product Name:2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile
CAS No:112190-09-7
MF:C13H9ClN2
MW:228.676961660385
MDL:MFCD02168202
CID:2608279
PubChem ID:833688
Update Time:2025-04-21

2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile
    • DTXCID80307867
    • AN-447/37334001
    • SMR000228844
    • CHEMBL1523771
    • 2-chloro4-methyl-6-phenyl-nicotinonitrile
    • MLS000700524
    • HMS2575I08
    • SCHEMBL4066436
    • DTXSID10356808
    • ZVHUQSOEUQZWBF-UHFFFAOYSA-N
    • 2-chloro-4-methyl-6-phenylnicotinonitrile
    • chloro-6-phenyl-4-methyl-nicotinonitrile
    • 2-chloro-3-cyano-4-methyl-6-phenylpyridine
    • 112190-09-7
    • 3-Pyridinecarbonitrile, 2-chloro-4-methyl-6-phenyl-
    • AKOS000345268
    • MDL: MFCD02168202
    • Inchi: 1S/C13H9ClN2/c1-9-7-12(10-5-3-2-4-6-10)16-13(14)11(9)8-15/h2-7H,1H3
    • InChI Key: ZVHUQSOEUQZWBF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 228.0454260Da
  • Monoisotopic Mass: 228.0454260Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68000
  • LogP: 3.58208

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